Cas no 1483085-02-4 (4-(propan-2-yl)cycloheptane-1-sulfonyl chloride)

• Product Name: 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride
• CAS No: 1483085-02-4
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• MDL: MFCD21137600
• CID: 5244383
• PubChem ID: 65090220
• Update Time: 2026-03-08

4-(propan-2-yl)cycloheptane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cycloheptanesulfonyl chloride, 4-(1-methylethyl)-
• 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride

• MDL： MFCD21137600
• Inchi： 1S/C10H19ClO2S/c1-8(2)9-4-3-5-10(7-6-9)14(11,12)13/h8-10H,3-7H2,1-2H3
• InChI Key： LFGKEDHEHHGNGY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCCC(C(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride

Recent Advances in the Application of 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride (CAS: 1483085-02-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride (CAS: 1483085-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative, characterized by its cycloheptane backbone and isopropyl substituent, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride as a key building block in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that the compound's bulky cycloheptane ring enhances binding affinity and selectivity, offering a promising avenue for the design of next-generation enzyme inhibitors. The study reported a 40% improvement in inhibitory potency compared to traditional sulfonamide derivatives.

In parallel, a team from MIT's Koch Institute recently utilized this compound in the development of covalent PROTACs (Proteolysis Targeting Chimeras). The sulfonyl chloride moiety was employed to selectively modify lysine residues on target proteins, enabling the recruitment of E3 ubiquitin ligases for targeted protein degradation. This approach, detailed in a 2024 Nature Chemical Biology publication, showed remarkable efficacy in degrading previously "undruggable" oncoproteins in preclinical models.

The compound's stability profile has also been a subject of investigation. A comprehensive stability study published in Organic Process Research & Development (2024) revealed that 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride maintains excellent chemical stability under various storage conditions, with less than 5% degradation observed after six months at -20°C. This characteristic makes it particularly valuable for industrial-scale pharmaceutical synthesis.

Emerging applications in radiopharmaceuticals have further expanded the utility of this compound. Researchers at Memorial Sloan Kettering Cancer Center recently developed a novel PET tracer by conjugating the sulfonyl chloride with a fluorine-18 labeled moiety. The resulting probe demonstrated excellent blood-brain barrier penetration and specific binding to amyloid plaques in Alzheimer's disease models, as reported in the Journal of Nuclear Medicine (2024).

Looking forward, the unique properties of 4-(propan-2-yl)cycloheptane-1-sulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Its combination of structural rigidity, synthetic versatility, and favorable pharmacokinetic properties positions it as a valuable tool in modern drug discovery efforts. Ongoing research is exploring its potential in targeted covalent inhibitors for kinase signaling pathways and as a linker in antibody-drug conjugates.